Cas no 34545-21-6 (3-bromo-5-acetamido-4-methylbenzoic acid)

• Product Name: 3-bromo-5-acetamido-4-methylbenzoic acid
• CAS No: 34545-21-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5224368
• PubChem ID: 131587530
• Update Time: 2025-07-23

3-bromo-5-acetamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-5-bromo-4-methyl-
• 3-bromo-5-acetamido-4-methylbenzoic acid

• Inchi： 1S/C10H10BrNO3/c1-5-8(11)3-7(10(14)15)4-9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： UNNDNRUQDVIOGF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=C(C)C(NC(C)=O)=C1

Additional information on 3-bromo-5-acetamido-4-methylbenzoic acid

Professional Introduction to 3-bromo-5-acetamido-4-methylbenzoic Acid (CAS No. 34545-21-6)

3-bromo-5-acetamido-4-methylbenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 34545-21-6, this compound represents a valuable building block for the synthesis of various pharmacologically relevant molecules. Its molecular structure, featuring a bromine substituent, an acetamide group, and a methyl group on a benzoic acid backbone, makes it a versatile intermediate in the development of novel therapeutic agents.

The significance of 3-bromo-5-acetamido-4-methylbenzoic acid in modern chemical biology is underscored by its role in the synthesis of inhibitors targeting specific enzymatic pathways. Recent studies have highlighted its utility in the development of compounds that modulate inflammatory responses and cellular signaling cascades. The bromine atom in its structure enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the realm of drug discovery, 3-bromo-5-acetamido-4-methylbenzoic acid has been employed to create derivatives with enhanced binding affinity and selectivity towards disease-related targets. For instance, researchers have leveraged this compound to design molecules that interact with proteases involved in cancer progression. The acetamide moiety contributes to hydrogen bonding capabilities, improving interactions within biological macromolecules, while the methyl group provides steric hindrance that can fine-tune binding properties.

The compound's structural features also make it a candidate for exploring new synthetic methodologies. Advances in green chemistry have prompted investigations into its use as a precursor in environmentally friendly reactions, reducing the reliance on hazardous reagents and solvents. Such innovations align with the broader goal of sustainable pharmaceutical manufacturing, where efficiency and environmental impact are equally prioritized.

Moreover, 3-bromo-5-acetamido-4-methylbenzoic acid has found applications in material science, particularly in the development of functional polymers and coatings. Its ability to undergo controlled polymerization reactions allows for the creation of materials with tailored properties, such as improved biodegradability or enhanced mechanical strength. These applications demonstrate the compound's versatility beyond traditional pharmaceutical contexts.

The latest research trends indicate that 3-bromo-5-acetamido-4-methylbenzoic acid is being integrated into high-throughput screening campaigns to identify novel bioactive compounds. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have been employed to isolate and characterize derivatives derived from this scaffold, accelerating the discovery process. Such high-throughput approaches are essential in today's drug development landscape, where rapid identification of lead compounds is critical for bringing new therapies to market efficiently.

In summary, 3-bromo-5-acetamido-4-methylbenzoic acid (CAS No. 34545-21-6) stands as a cornerstone molecule in synthetic chemistry and pharmacology. Its unique structural attributes enable diverse applications across multiple disciplines, from drug design to advanced materials. As research continues to uncover new possibilities for this compound, its importance is poised to grow further, reinforcing its status as a key intermediate in modern chemical biology.